Cas no 1889878-81-2 ((2-Fluoro-5-propylphenyl)methanamine)

• Product Name: (2-Fluoro-5-propylphenyl)methanamine
• CAS No: 1889878-81-2
• MF: C₁₀H₁₄FN
• MW: 167.223266124725
• CID: 5706691
• PubChem ID: 115013312
• Update Time: 2025-06-08

(2-Fluoro-5-propylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1117645
• 1889878-81-2
• (2-Fluoro-5-propylphenyl)methanamine
• Benzenemethanamine, 2-fluoro-5-propyl-

• Inchi： 1S/C10H14FN/c1-2-3-8-4-5-10(11)9(6-8)7-12/h4-6H,2-3,7,12H2,1H3
• InChI Key： WHVBUZOMDZWMOM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1CN)CCC

Computed Properties

• Exact Mass: 167.111027613g/mol
• Monoisotopic Mass: 167.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.026±0.06 g/cm3(Predicted)
• Boiling Point: 238.6±25.0 °C(Predicted)
• pka: 8.71±0.10(Predicted)

Additional information on (2-Fluoro-5-propylphenyl)methanamine

Introduction to (2-Fluoro-5-propylphenyl)methanamine (CAS No. 1889878-81-2)

(2-Fluoro-5-propylphenyl)methanamine, identified by its CAS number 1889878-81-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, featuring a fluoro-substituted aromatic ring and an amine functional group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of (2-Fluoro-5-propylphenyl)methanamine consists of a benzene ring substituted with a fluorine atom at the 2-position and a propyl group at the 5-position, coupled with a methylamine moiety at the 1-position. This specific arrangement imparts distinct electronic and steric characteristics to the molecule, influencing its reactivity and potential biological activity. The presence of the fluoro group, in particular, is well-documented for its ability to modulate metabolic stability, lipophilicity, and binding affinity in drug candidates.

In recent years, there has been a surge in research focused on harnessing the potential of fluoroaromatic compounds in medicinal chemistry. The fluorine atom's ability to influence molecular interactions has made it a cornerstone in the design of novel therapeutics. For instance, studies have demonstrated that fluorine substitution can enhance the binding affinity of small-molecule drugs to their target proteins, thereby improving their efficacy. This phenomenon has been extensively explored in the development of kinase inhibitors, antiviral agents, and anti-cancer medications.

(2-Fluoro-5-propylphenyl)methanamine serves as a versatile building block in synthetic chemistry, enabling the construction of more complex scaffolds with tailored biological properties. Its utility as an intermediate has been highlighted in several recent publications, where it has been employed to synthesize novel derivatives with potential therapeutic applications. One notable area of interest is its role in developing small-molecule modulators of enzyme activity. For example, researchers have utilized this compound to create inhibitors targeting specific proteases involved in inflammatory pathways.

The amine functional group present in (2-Fluoro-5-propylphenyl)methanamine also contributes to its chemical versatility, allowing for further functionalization through various coupling reactions such as amide bond formation or urea linkage. These modifications are crucial for generating molecules with enhanced pharmacokinetic profiles or improved target specificity. In particular, the incorporation of amine-based moieties has been associated with increased solubility and bioavailability, which are critical factors for drug development.

Advances in computational chemistry have further facilitated the exploration of (2-Fluoro-5-propylphenyl)methanamine as a lead compound. Molecular modeling studies have been instrumental in predicting its interaction with biological targets, providing insights into potential binding modes and optimizing its structure for improved efficacy. These computational approaches have complemented experimental efforts, enabling more efficient screening of analogs and identification of promising candidates for further investigation.

The synthesis of (2-Fluoro-5-propylphenyl)methanamine itself presents unique challenges due to the need for precise regioselectivity and high-yielding reactions. Recent methodologies have focused on developing greener and more efficient synthetic routes, aligning with the broader shift towards sustainable chemistry practices. Catalytic processes and transition-metal-mediated reactions have been particularly effective in achieving these goals, reducing waste and improving overall yields.

In conclusion, (2-Fluoro-5-propylphenyl)methanamine (CAS No. 1889878-81-2) represents a significant compound in pharmaceutical research, offering a rich structural framework for developing novel bioactive molecules. Its unique combination of electronic and steric properties makes it an invaluable intermediate for synthetic chemists working on next-generation therapeutics. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.